N-[[4-(Furan-2-yl)thiophen-2-yl]methyl]-4-propylthiadiazole-5-carboxamide

• IUPAC Name: N-[[4-(furan-2-yl)thiophen-2-yl]methyl]-4-propylthiadiazole-5-carboxamide
• InChI: InChI=1S/C15H15N3O2S2/c1-2-4-12-14(22-18-17-12)15(19)16-8-11-7-10(9-21-11)13-5-3-6-20-13/h3,5-7,9H,2,4,8H2,1H3,(H,16,19)
• InChI Key: GPOAWGUQCZLELF-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(SN=N1)C(=O)NCC2=CC(=CS2)C3=CC=CO3
• Molecular Formula: C15H15N3O2S2
• Molecular Weight: 333.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups including a furan ring, a thiophen ring, a thiadiazole ring, and a carboxamide group. These functional groups suggest that the compound could have interesting chemical properties and potential applications in various fields such as medicinal chemistry or materials science.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact synthesis route would depend on the specific reactions used to introduce each functional group and the order in which they are introduced. Unfortunately, without more specific information, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of multiple rings in the structure suggests that it could have a fairly rigid and stable structure. The exact structure would depend on the specific arrangement of the atoms and the conformation of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the various functional groups. For example, the carboxamide group could potentially participate in reactions with acids or bases, and the furan and thiophen rings could potentially undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple polar functional groups could make it more soluble in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being studied as a potential drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. For example, some organic compounds are flammable, while others are toxic or carcinogenic.

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if it shows promise as a drug, future research could focus on optimizing its structure to improve its efficacy and reduce any side effects.